4-{butyryl[(2-methyl-5-nitrophenyl)sulfonyl]amino}phenyl butyrate

• IUPAC Name: [4-[butanoyl-(2-methyl-5-nitrophenyl)sulfonylamino]phenyl] butanoate
• InChI: InChI=1S/C21H24N2O7S/c1-4-6-20(24)22(16-10-12-18(13-11-16)30-21(25)7-5-2)31(28,29)19-14-17(23(26)27)9-8-15(19)3/h8-14H,4-7H2,1-3H3
• InChI Key: WBQVCBLWIFDZGU-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(C1=CC=C(C=C1)OC(=O)CCC)S(=O)(=O)C2=C(C=CC(=C2)[N+](=O)[O-])C
• Molecular Formula: C21H24N2O7S
• Molecular Weight: 448.5 g/mol

Description

4-{butyryl[(2-methyl-5-nitrophenyl)sulfonyl]amino}phenyl butyrate is a useful research compound. Its molecular formula is C21H24N2O7S and its molecular weight is 448.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 448.13042228 g/mol and the complexity rating of the compound is 736. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Heterocyclic Compound Formation

• Synthesis of Heterocyclic Compounds : Research has shown the utility of sulfone-containing compounds in the synthesis of heterocyclic structures, such as pyrroles and pyrrolidines, through intramolecular cyclization processes. These methodologies facilitate the generation of aromatic and saturated heterocyclic compounds, which are valuable in pharmaceutical chemistry (Benetti et al., 2002).

Optical and Electronic Properties

• Nonlinear Optical Analysis : Derivatives of phenylsulfone have been investigated for their optical properties. For instance, extended π-conjugated chromophores based on methyl pyridinium compounds of sulfone derivatives exhibit significant nonlinear optical properties, beneficial for materials science applications (Antony et al., 2019).

Metal Complexes and Dye Synthesis

• Metal Complexes and Acid Dyes : Compounds with sulfone and phenyl groups have been used to synthesize metal complexes and acid dyes with applications in the textile industry, demonstrating the versatility of sulfone derivatives in producing materials with specific functional properties (Hussain et al., 2016).

Antimicrobial and Antimicrobial-radical Scavenging Activities

• Antimicrobial Evaluation : Novel pyrazolopyrimidines incorporated with mono- and diphenylsulfonyl groups have been synthesized and evaluated for their antimicrobial activities. These studies suggest the potential of sulfone-containing compounds in developing new antimicrobial agents (Alsaedi et al., 2019).
• Antimicrobial and Radical Scavenging : New diazo dyes derived from pyrazolo[1,5-a]pyrimidine, which may share functional similarities with the compound of interest, have shown promising antimicrobial and radical scavenging activities, indicating the potential for pharmaceutical and biochemical applications (Şener et al., 2017).